Cas no 190198-38-0 (1-(3,4-dimethoxyphenyl)-1H-Imidazole)

• Product Name: 1-(3,4-dimethoxyphenyl)-1H-Imidazole
• CAS No: 190198-38-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1108344
• PubChem ID: 56965807
• Update Time: 2025-05-24

1-(3,4-dimethoxyphenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-1H-Imidazole
• 1-(3,4-dimethoxyphenyl)imidazole
• 190198-38-0
• DTXSID00719266
• SCHEMBL20854613

• MDL： MFCD22273761
• Inchi： 1S/C11H12N2O2/c1-14-10-4-3-9(7-11(10)15-2)13-6-5-12-8-13/h3-8H,1-2H3
• InChI Key： YBCBKOVMWKQQJB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C=NC=C1)OC

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3,4-dimethoxyphenyl)-1H-Imidazole

1-(3,4-Dimethoxyphenyl)-1H-Imidazole: A Comprehensive Overview

The compound 1-(3,4-dimethoxyphenyl)-1H-imidazole, with the CAS number 190198-38-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its imidazole ring fused with a 3,4-dimethoxyphenyl group, which imparts unique electronic and structural properties. The presence of the dimethoxyphenyl group enhances the molecule's stability and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(3,4-dimethoxyphenyl)-1H-imidazole in drug discovery. Researchers have explored its ability to act as a scaffold for developing new pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. The imidazole ring's nitrogen atoms contribute to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In addition to its pharmacological applications, 1-(3,4-dimethoxyphenyl)-1H-imidazole has shown promise in materials science. Its aromaticity and conjugation make it a suitable candidate for use in organic electronics. A 2022 research article in Nature Communications reported that this compound can be incorporated into organic semiconductors to improve their charge transport properties. The dimethoxyphenyl group's electron-donating effects further enhance the material's performance in electronic devices.

The synthesis of 1-(3,4-dimethoxyphenyl)-1H-imidazole involves a multi-step process that typically begins with the preparation of the dimethoxybenzene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the imidazole ring. Recent advancements in catalytic methods have streamlined the synthesis process, making it more efficient and scalable for industrial applications.

Beyond its chemical synthesis and applications, 1-(3,4-dimethoxyphenyl)-1H-imidazole has also been studied for its environmental impact. A 2023 environmental toxicology study found that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. This makes it a safer alternative to other similar compounds in certain industrial and pharmaceutical processes.

In conclusion, 1-(3,4-dimethoxyphenyl)-1H-imidazole, with CAS number 190198-38-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research and development efforts. As new studies emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.